Cas no 88137-52-4 (1,2-Benzisoxazole, 3-[2-[2-[2-(1-piperidinyl)ethoxy]phenyl]ethyl]-)

1,2-Benzisoxazole, 3-[2-[2-[2-(1-piperidinyl)ethoxy]phenyl]ethyl]- structure
88137-52-4 structure
Product Name:1,2-Benzisoxazole, 3-[2-[2-[2-(1-piperidinyl)ethoxy]phenyl]ethyl]-
CAS No:88137-52-4
MF:C22H26N2O2
MW:350.454045772552
CID:643727
PubChem ID:13177699
Update Time:2025-04-19

1,2-Benzisoxazole, 3-[2-[2-[2-(1-piperidinyl)ethoxy]phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole, 3-[2-[2-[2-(1-piperidinyl)ethoxy]phenyl]ethyl]-
    • 3-[2-[2-(2-piperidin-1-ylethoxy)phenyl]ethyl]-1,2-benzoxazole
    • DTXSID00524933
    • 3-(2-{2-[2-(Piperidin-1-yl)ethoxy]phenyl}ethyl)-1,2-benzoxazole
    • 88137-52-4
    • Inchi: 1S/C22H26N2O2/c1-6-14-24(15-7-1)16-17-25-21-10-4-2-8-18(21)12-13-20-19-9-3-5-11-22(19)26-23-20/h2-5,8-11H,1,6-7,12-17H2
    • InChI Key: MZQLDSYUWMIKFE-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC=C1CCC1C2C=CC=CC=2ON=1)CCN1CCCCC1

Computed Properties

  • Exact Mass: 350.199428076g/mol
  • Monoisotopic Mass: 350.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 38.5Ų
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